Octyl Orlistat Octyl Orlistat
Brand Name: Vulcanchem
CAS No.: 1243011-56-4
VCID: VC0134518
InChI: InChI=1S/C31H57NO5/c1-5-7-9-11-13-14-15-16-18-20-26(36-31(35)28(32-24-33)22-25(3)4)23-29-27(30(34)37-29)21-19-17-12-10-8-6-2/h24-29H,5-23H2,1-4H3,(H,32,33)/t26-,27-,28-,29-/m0/s1
SMILES: CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCCCC)OC(=O)C(CC(C)C)NC=O
Molecular Formula: C31H57NO5
Molecular Weight: 523.799

Octyl Orlistat

CAS No.: 1243011-56-4

Cat. No.: VC0134518

Molecular Formula: C31H57NO5

Molecular Weight: 523.799

* For research use only. Not for human or veterinary use.

Octyl Orlistat - 1243011-56-4

Specification

CAS No. 1243011-56-4
Molecular Formula C31H57NO5
Molecular Weight 523.799
IUPAC Name [(2S)-1-[(2S,3S)-3-octyl-4-oxooxetan-2-yl]tridecan-2-yl] (2S)-2-formamido-4-methylpentanoate
Standard InChI InChI=1S/C31H57NO5/c1-5-7-9-11-13-14-15-16-18-20-26(36-31(35)28(32-24-33)22-25(3)4)23-29-27(30(34)37-29)21-19-17-12-10-8-6-2/h24-29H,5-23H2,1-4H3,(H,32,33)/t26-,27-,28-,29-/m0/s1
Standard InChI Key QYVBRBCSILZWFP-DZUOILHNSA-N
SMILES CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCCCC)OC(=O)C(CC(C)C)NC=O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator